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Compound of Interest

Compound Name: 2-(2,3-Dibromophenyl)acetonitrile

Cat. No.: B15244700

Get Quote

Phenylacetonitrile and its derivatives are cornerstone building blocks in modern organic

synthesis, particularly within the pharmaceutical industry. Their value lies in the versatile

reactivity of the nitrile group and the phenyl ring, which can be readily transformed into a

variety of functional groups, making them crucial intermediates for a wide range of bioactive

molecules, including analgesics, antidepressants, and antifungal agents.[1][2] The strategic

placement of halogen atoms, such as bromine, on the phenyl ring provides a powerful tool for

modulating the electronic properties and metabolic stability of a molecule, and also offers

synthetic handles for further functionalization through cross-coupling reactions.

This guide focuses on the specific, yet lesser-documented isomer, 2-(2,3-
Dibromophenyl)acetonitrile. While a dedicated CAS (Chemical Abstracts Service) number for

this compound is not readily found in public databases—suggesting it may be a novel or non-

commercial substance—this document serves as a comprehensive technical resource for its

synthesis, characterization, and potential applications. For novel substances, a CAS number

can be obtained by submitting an application to the CAS Registry service to ensure a unique

and unambiguous identifier for the compound.[3][4][5][6]

This guide is structured to provide not just procedural steps, but the underlying scientific

rationale, enabling researchers to adapt and troubleshoot these methods effectively.
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Physicochemical Properties and Structural Data
The exact physicochemical properties of 2-(2,3-Dibromophenyl)acetonitrile are not

empirically documented. However, we can extrapolate expected values based on its molecular

structure and by comparing them with known isomers.
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Property
Predicted/Comparative
Value

Rationale & References

Molecular Formula C₈H₅Br₂N Derived from structure.

Molecular Weight 274.94 g/mol
Calculated from atomic

weights.

Appearance
Likely a white to off-white solid

or a colorless oily liquid.

Isomers like 4-

Bromophenylacetonitrile are

off-white solids, while 2-

Bromophenylacetonitrile is a

liquid at room temperature.[7]

[8]

Melting Point Estimated between 25-60 °C

2-Bromophenylacetonitrile has

a melting point of 1°C, and 4-

Bromophenylacetonitrile melts

at 50°C.[7][8] The 2,3-dibromo

substitution pattern may lead

to an intermediate melting

point.

Boiling Point
> 280 °C (at atmospheric

pressure)

Substituted

bromophenylacetonitriles have

high boiling points, often

measured under reduced

pressure (e.g., 2-

Bromophenylacetonitrile: 140-

141 °C at 13 mmHg).[7]

Solubility

Insoluble in water; soluble in

common organic solvents

(e.g., Chloroform, Ethyl

Acetate, Acetonitrile).

Based on the properties of

related compounds.[8]

IR Spectroscopy

Expected strong absorption

band for C≡N stretch around

2250 cm⁻¹.

This is a characteristic peak for

the nitrile functional group.[9]
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Proposed Synthesis of 2-(2,3-
Dibromophenyl)acetonitrile
Given the absence of a literature-reported synthesis for 2-(2,3-Dibromophenyl)acetonitrile, a

robust and logical two-step synthetic route is proposed, starting from the commercially

available 2,3-difluorobromobenzene. This pathway involves a nucleophilic aromatic substitution

followed by a standard conversion to the benzyl bromide and subsequent cyanation.

Step 1: Synthesis of 2,3-Dibromotoluene
While 2,3-dibromotoluene is commercially available, a reliable synthesis from 2,3-

difluorobromobenzene provides a foundational starting point.

Step 2: Radical Bromination to 2,3-Dibromobenzyl
Bromide
The benzylic position of 2,3-dibromotoluene can be selectively brominated using a radical

initiator. This method is standard for producing benzyl halides, which are excellent

electrophiles.

Step 3: Nucleophilic Substitution to Yield 2-(2,3-
Dibromophenyl)acetonitrile
The final step involves the reaction of the synthesized 2,3-dibromobenzyl bromide with a

cyanide salt. This is a classic Sₙ2 reaction and a widely used method for preparing

phenylacetonitriles.[10][11]

Detailed Experimental Protocol: Synthesis of 2-(2,3-
Dibromophenyl)acetonitrile
Causality: This protocol is designed for high efficiency and selectivity. The choice of a radical

bromination in Step 2 specifically targets the benzylic protons, which are activated by the

aromatic ring. The subsequent cyanation is a highly reliable Sₙ2 reaction; using a polar aprotic

solvent like DMSO or acetonitrile enhances the nucleophilicity of the cyanide ion.

Materials:
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2,3-Dibromotoluene

N-Bromosuccinimide (NBS)

Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN)

Carbon tetrachloride (CCl₄) or Acetonitrile

Sodium cyanide (NaCN)

Dimethyl sulfoxide (DMSO) or Ethanol/Water mixture

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl Acetate

Procedure:

Synthesis of 2,3-Dibromobenzyl Bromide (Intermediate):

To a solution of 2,3-dibromotoluene (1.0 eq) in anhydrous CCl₄ or acetonitrile, add N-

Bromosuccinimide (1.1 eq).

Add a catalytic amount of benzoyl peroxide or AIBN (0.02 eq).

Reflux the mixture under an inert atmosphere (e.g., nitrogen) for 4-6 hours, monitoring the

reaction by TLC or GC-MS. The reaction can be initiated with a UV lamp for better control.

After completion, cool the reaction mixture to room temperature and filter off the

succinimide byproduct.
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Wash the filtrate with saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure to yield crude 2,3-dibromobenzyl bromide. This intermediate is often used

directly in the next step without further purification due to its lachrymatory nature.

Synthesis of 2-(2,3-Dibromophenyl)acetonitrile (Final Product):

Caution: Sodium cyanide is highly toxic. Handle with extreme care in a well-ventilated

fume hood.

In a round-bottom flask, dissolve sodium cyanide (1.2 eq) in a mixture of ethanol and

water or in DMSO.

To this solution, add the crude 2,3-dibromobenzyl bromide (1.0 eq) dissolved in a minimal

amount of the same solvent.

Heat the reaction mixture to 60-80°C and stir for 3-5 hours, monitoring by TLC.

Upon completion, cool the mixture and partition between ethyl acetate and water.

Separate the organic layer, wash with water and then brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure to obtain the crude 2-(2,3-Dibromophenyl)acetonitrile.

Synthesis Workflow Diagram:
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2,3-Dibromotoluene

Radical Bromination

NBS, AIBN
(Radical Initiator)

2,3-Dibromobenzyl Bromide
(Crude Intermediate)

Nucleophilic Substitution
(SN2)

NaCN
(Cyanide Source)

2-(2,3-Dibromophenyl)acetonitrile
(Crude Product)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-(2,3-Dibromophenyl)acetonitrile.

Purification and Analytical Workflow
A robust purification and characterization protocol is essential to ensure the identity and purity

of the final compound, which is critical for its use in drug development and other sensitive

applications.

Purification Protocol:
Primary Purification - Column Chromatography:

The crude product is subjected to flash column chromatography on silica gel.

A gradient elution system, typically starting with 100% hexane and gradually increasing

the polarity with ethyl acetate, is effective for separating the desired product from non-

polar impurities and polar side products.

Fractions are collected and analyzed by TLC to identify those containing the pure product.

Secondary Purification - Recrystallization (if applicable):

If the purified product is a solid, recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexane/ethyl acetate) can be performed to achieve high purity.
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Analytical Characterization:
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR will confirm the presence of the aromatic and methylene protons, with expected

chemical shifts and coupling patterns characteristic of the 2,3-disubstituted phenyl ring.

¹³C NMR will show the characteristic signal for the nitrile carbon (around 117-120 ppm)

and the distinct signals for the aromatic carbons.

Infrared (IR) Spectroscopy:

A sharp, strong absorption peak around 2250 cm⁻¹ will confirm the presence of the nitrile

(C≡N) functional group.

Mass Spectrometry (MS):

High-resolution mass spectrometry (HRMS) will confirm the elemental composition. The

mass spectrum will exhibit a characteristic isotopic pattern for two bromine atoms (a 1:2:1

ratio for M, M+2, and M+4 peaks), providing definitive evidence of the dibrominated

structure.

Purity Analysis - High-Performance Liquid Chromatography (HPLC):

Reversed-phase HPLC with a C18 column and a mobile phase of acetonitrile/water is a

standard method to determine the purity of the final compound.

Purification and Analysis Workflow Diagram:
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Analytical Characterization

Crude Product

Silica Gel Column Chromatography

Collect & Analyze Fractions (TLC)

Pure Product (as oil)

Recrystallization (if solid)

NMR (¹H, ¹³C)

High-Purity Solid Product

HRMS

IR Spectroscopy

HPLC (Purity)
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Caption: Workflow for the purification and analytical validation of the final product.
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Potential Applications in Drug Development
The phenylacetonitrile scaffold is a "privileged" structure in medicinal chemistry, appearing in

numerous approved drugs and clinical candidates.[1][9] The introduction of a 2,3-dibromo

substitution pattern on this scaffold could offer several advantages in drug design:

Modulation of Lipophilicity: The two bromine atoms significantly increase the lipophilicity of

the molecule, which can enhance its ability to cross cell membranes and potentially the

blood-brain barrier.

Metabolic Blocking: The bromine atoms can block positions on the aromatic ring that are

susceptible to metabolic oxidation by cytochrome P450 enzymes, thereby increasing the

metabolic stability and half-life of a drug candidate.

Halogen Bonding: Bromine atoms can act as halogen bond donors, forming specific, non-

covalent interactions with biological targets like proteins and enzymes. This can lead to

enhanced binding affinity and selectivity.

Synthetic Handle for Diversification: The bromine atoms can be readily converted to other

functional groups using transition metal-catalyzed cross-coupling reactions (e.g., Suzuki,

Sonogashira, Buchwald-Hartwig), allowing for the rapid generation of a library of analogs for

structure-activity relationship (SAR) studies.

Given these properties, 2-(2,3-Dibromophenyl)acetonitrile could serve as a valuable

intermediate in the synthesis of novel therapeutics targeting a range of diseases, from central

nervous system disorders to oncology.

Conclusion
While 2-(2,3-Dibromophenyl)acetonitrile is not a widely available chemical, this guide

provides a comprehensive and scientifically grounded framework for its synthesis, purification,

and characterization. The proposed protocols are based on well-established and reliable

chemical transformations, offering a high probability of success. The unique substitution pattern

of this molecule makes it a promising candidate for further exploration in medicinal chemistry

and materials science. By providing a detailed understanding of the underlying principles, this

guide empowers researchers to confidently incorporate this and similar novel building blocks

into their research and development programs.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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